Cas no 443987-59-5 (1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

1-Methyl-1,3-dihydro-2λ⁶,1,3-benzothiadiazole-2,2-dione is a heterocyclic sulfonamide compound characterized by its unique benzothiadiazole core structure. This compound exhibits notable stability and reactivity due to the presence of the sulfonyl (SO₂) group and the methyl substituent at the 1-position. Its structural features make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing properties of the sulfonamide moiety enhance its utility in nucleophilic substitution reactions and as a building block for more complex molecules. Its well-defined crystalline form ensures consistent purity and handling in laboratory and industrial applications.

1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione structure

443987-59-5 structure

Product Name:1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

CAS No:443987-59-5

MF:C₇H₈N₂O₂S

MW:184.215620040894

MDL:MFCD04037142

CID:328674

PubChem ID:23517142

Update Time:2025-05-28

1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties

Names and Identifiers

- 2,1,3-Benzothiadiazole,1,3-dihydro-1-methyl-, 2,2-dioxide
- 1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE 2,2-DIOXIDE
- 3-methyl-1H-2λ<sup>6</sup>,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
- 443987-59-5
- 1-methyl-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide
- DTXSID80634706
- E?,1,3-benzothiadiazole-2,2-dione
- SCHEMBL4480156
- 1-Methyl-1,3-dihydro-2H-2lambda~6~,1,3-benzothiadiazole-2,2-dione
- CHEMBL4536477
- EN300-310753
- AKOS006276740
- FT-0695463
- 2,1,3-Benzothiadiazole,1,3-dihydro-1-methyl-,2,2-dioxide
- Z1198163788
- ZB1027
- 1-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE2,2-DIOXIDE
- 3-methyl-1H-2lambda6,1,3-benzothiadiazole 2,2-dioxide
- 1-methyl-1,3-dihydro-2
- G64729
- MDL： MFCD04037142
- Inchi： 1S/C7H8N2O2S/c1-9-7-5-3-2-4-6(7)8-12(9,10)11/h2-5,8H,1H3
- InChI Key： QBMJWJJDVZNBTE-UHFFFAOYSA-N
- SMILES： S1(NC2C=CC=CC=2N1C)(=O)=O

Computed Properties

Exact Mass: 184.03100
Monoisotopic Mass: 184.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 57.79000
LogP: 2.07690

1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-310753-1g	1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione	443987-59-5	95%	1g	$568.0	2023-09-05
Enamine	EN300-310753-5g	1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione	443987-59-5	95%	5g	$1644.0	2023-09-05
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Enamine	EN300-310753-0.25g	1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione	443987-59-5	95.0%	0.25g	$281.0	2025-02-20
Enamine	EN300-310753-0.5g	1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione	443987-59-5	95.0%	0.5g	$443.0	2025-02-20
Enamine	EN300-310753-1.0g	1-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione	443987-59-5	95.0%	1.0g	$568.0	2025-02-20
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